Cas no 1806991-64-9 (6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid
• CAS No: 1806991-64-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4885053
• Update Time: 2025-06-15

6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H5ClF3NO2/c9-2-3-1-4(8(14)15)5(10)6(13-3)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： JXCCOIWHDTWFEE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)O)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

Introduction to 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS No. 1806991-64-9)

6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid, identified by the CAS number 1806991-64-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features including a chloromethyl group, a difluoromethyl substituent, and a fluoropyridine core, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid incorporates multiple fluorine atoms, which are known to enhance the metabolic stability and binding affinity of drug candidates. The presence of the chloromethyl group provides a versatile handle for further functionalization, enabling the synthesis of more complex molecules through nucleophilic substitution reactions. This structural motif is particularly relevant in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, fluorinated pyridines have been extensively studied due to their role in improving pharmacokinetic profiles and enhancing bioavailability. The compound’s difluoromethyl group, in particular, has been shown to increase lipophilicity and reduce metabolic degradation, making it an attractive feature for drug design. These attributes have positioned 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid as a key intermediate in the synthesis of potential drug candidates.

Current research in medicinal chemistry highlights the importance of fluorinated heterocycles in the development of antiviral, anticancer, and anti-inflammatory agents. Studies have demonstrated that the introduction of fluorine atoms into pyridine derivatives can modulate receptor binding and improve therapeutic efficacy. For instance, recent publications have explored the use of fluorinated pyridines in the design of kinase inhibitors, where the chloromethyl and difluoromethyl groups play critical roles in optimizing binding interactions with target proteins.

The carboxylic acid moiety in 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid offers additional opportunities for chemical modification, allowing for the attachment of various functional groups through esterification or amidation reactions. This versatility makes it a valuable building block for synthesizing peptidomimetics and other biologically active molecules. Furthermore, the compound’s ability to undergo cross-coupling reactions enhances its utility in constructing complex scaffolds essential for drug discovery.

One notable application of this compound is in the development of novel antiviral agents. The structural features of 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid align well with known viral protease inhibitors, where fluorinated pyridines have been shown to improve inhibitory activity. Recent studies have also explored its potential in targeting bacterial infections, leveraging its ability to interact with bacterial enzymes and disrupt essential metabolic pathways.

The synthesis of 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-mediated fluorination techniques, have been employed to construct its core structure efficiently. These synthetic strategies not only demonstrate the compound’s feasibility for large-scale production but also showcase the growing sophistication in fluorinated compound synthesis.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid with biological targets. These studies have provided insights into how modifications at specific positions within its structure can enhance binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid identification of lead compounds with optimized pharmacological properties.

The pharmaceutical industry continues to recognize the significance of fluorinated heterocycles like 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid due to their demonstrated efficacy in improving drug properties. As research progresses, new applications and derivatives are likely to emerge, further solidifying its role as a cornerstone in medicinal chemistry. The continued exploration of this compound’s potential underscores its importance as a versatile scaffold for developing next-generation therapeutics.